5-Hydrazinyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• CAS No.: 5319-97-1
• Molecular Formula: C8H9N5S
• Molecular Weight: 207.26 g/mol
• IUPAC Name: 3-hydrazinyl-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C8H9N5S/c9-10-7-11-12-8(14)13(7)6-4-2-1-3-5-6/h1-5H,9H2,(H,10,11)(H,12,14)
• InChI Key: RZIZFFVGEXGHII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=S)NN=C2NN

Description

5-Hydrazinyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a heterocyclic compound that belongs to the class of 1,2,4-triazoles This compound is characterized by the presence of a hydrazinyl group, a phenyl group, and a thione group attached to the triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Hydrazinyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione typically involves the reaction of hydrazine with thiourea. The reaction proceeds as follows:

$$2 \text{SC(NH}_2\text{)}_2 + 3 \text{N}_2\text{H}_4 \rightarrow \text{SC}_2\text{N}_3\text{H(NH}_2\text{)(N}_2\text{H}_3\text{)} + 4 \text{NH}_3 + \text{H}_2\text{S}$$2SC(NH2​)2​+3N2​H4​→SC2​N3​H(NH2​)(N2​H3​)+4NH3​+H2​S